Cas no 1865201-80-4 (Methyl 2,6-difluoro-3-(methylamino)benzoate)

• Product Name: Methyl 2,6-difluoro-3-(methylamino)benzoate
• CAS No: 1865201-80-4
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 5612233
• PubChem ID: 126787136
• Update Time: 2025-05-19

Methyl 2,6-difluoro-3-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-3522558
• AKOS030739414
• 1865201-80-4
• methyl 2,6-difluoro-3-(methylamino)benzoate
• Z2179254746
• Methyl 2,6-difluoro-3-(methylamino)benzoate

• Inchi： 1S/C9H9F2NO2/c1-12-6-4-3-5(10)7(8(6)11)9(13)14-2/h3-4,12H,1-2H3
• InChI Key： IGWKAYOGIOXFNN-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=C(C=CC=1NC)F

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2,6-difluoro-3-(methylamino)benzoate

Methyl 2,6-difluoro-3-(methylamino)benzoate (CAS No. 1865201-80-4): A Comprehensive Overview

Methyl 2,6-difluoro-3-(methylamino)benzoate, identified by its CAS number 1865201-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated benzoates, which are known for their unique structural and electronic properties that make them valuable in the development of various bioactive molecules.

The molecular structure of Methyl 2,6-difluoro-3-(methylamino)benzoate features a benzoic acid backbone substituted with fluorine atoms at the 2 and 6 positions, and an amine group at the 3 position, further modified by a methyl group. This specific arrangement imparts distinct chemical and biological characteristics, making it a promising candidate for further investigation in drug discovery and molecular biology.

In recent years, the interest in fluorinated aromatic compounds has surged due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. These properties are particularly advantageous in the design of small-molecule drugs, where optimizing pharmacokinetic profiles is crucial. The presence of fluorine atoms in Methyl 2,6-difluoro-3-(methylamino)benzoate contributes to its potential as a building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The fluorinated benzoate moiety in Methyl 2,6-difluoro-3-(methylamino)benzoate can be strategically incorporated into kinase inhibitors to enhance their binding affinity and selectivity. Recent studies have demonstrated that fluorinated aromatic compounds can modulate the activity of kinases by influencing key interactions with the enzyme's active site.

Furthermore, the amine group at the 3-position of Methyl 2,6-difluoro-3-(methylamino)benzoate provides a versatile handle for further chemical modifications. This functionality can be utilized to link other pharmacophores or to introduce specific chemical groups that enhance drug-like properties. Such modifications are essential for optimizing solubility, permeability, and metabolic stability, which are critical factors in drug development.

The synthesis of Methyl 2,6-difluoro-3-(methylamino)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired molecular framework efficiently. The use of these modern techniques not only improves the efficiency of synthesis but also allows for greater control over the stereochemistry and regioselectivity of the product.

In addition to its potential in drug development, Methyl 2,6-difluoro-3-(methylamino)benzoate has shown promise in materials science applications. Fluorinated aromatic compounds are known for their excellent electronic properties, making them suitable for use in organic electronics and optoelectronic devices. The unique combination of electronic and steric effects provided by the fluorine atoms can influence charge transport properties, which is crucial for developing efficient organic semiconductors.

The biological activity of Methyl 2,6-difluoro-3-(methylamino)benzoate has been explored in several preclinical studies. These investigations have highlighted its potential as an intermediate in the synthesis of bioactive molecules with therapeutic relevance. For instance, derivatives of this compound have been studied for their antimicrobial and anti-inflammatory properties. The fluorine atoms are believed to play a key role in enhancing these activities by improving interactions with biological targets.

The future prospects of Methyl 2,6-difluoro-3-(methylamino)benzoate are vast and multifaceted. Ongoing research aims to uncover new applications in medicinal chemistry and materials science by leveraging its unique structural features. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation and lead to the development of novel drugs and advanced materials.

In conclusion, Methyl 2,6-difluoro-3-(methylamino)benzoate (CAS No. 1865201-80-4) represents a significant compound with diverse applications across multiple scientific disciplines. Its structural characteristics make it an attractive candidate for further exploration in drug discovery, material science, and beyond. As research continues to uncover new possibilities, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.